![molecular formula C15H23N3O2 B5416433 2-(4-ethyl-1-piperazinyl)-N-(3-methoxyphenyl)acetamide](/img/structure/B5416433.png)
2-(4-ethyl-1-piperazinyl)-N-(3-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-ethyl-1-piperazinyl)-N-(3-methoxyphenyl)acetamide, also known as N-phenyl-2-(4-ethylpiperazin-1-yl)acetamide, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are known to exhibit a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of 2-(4-ethyl-1-piperazinyl)-N-(3-methoxyphenyl)acetamide is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine. It has also been suggested to interact with the GABAergic system, which plays a role in anxiety and mood disorders.
Biochemical and physiological effects:
Studies have shown that this compound exhibits anti-inflammatory effects by reducing the levels of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. It has also been reported to exhibit analgesic effects by reducing pain sensitivity in animal models. In addition, it has been shown to reduce anxiety-like behavior and improve cognitive function in mice.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-ethyl-1-piperazinyl)-N-(3-methoxyphenyl)acetamide in lab experiments is its high purity and good yields obtained through the synthesis method. Additionally, its potential therapeutic applications make it an attractive candidate for further research. However, limitations include the lack of understanding of its exact mechanism of action and the need for further studies to determine its safety and efficacy.
Future Directions
For research on 2-(4-ethyl-1-piperazinyl)-N-(3-methoxyphenyl)acetamide include investigating its potential as an antidepressant and antipsychotic agent in humans. It may also be studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its interaction with the GABAergic system warrants further investigation. Overall, this compound has shown promise as a potential therapeutic agent and further research is needed to fully understand its potential applications.
Synthesis Methods
The synthesis of 2-(4-ethyl-1-piperazinyl)-N-(3-methoxyphenyl)acetamide involves the reaction of 3-methoxybenzoyl chloride with 4-ethylpiperazine in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain the final compound. This method has been reported to yield high purity and good yields of the product.
Scientific Research Applications
2-(4-ethyl-1-piperazinyl)-N-(3-methoxyphenyl)acetamide has been studied for its potential therapeutic applications in various fields of research. It has been shown to exhibit anti-inflammatory, analgesic, and anxiolytic effects in animal models. Additionally, it has been investigated for its potential as an antidepressant and antipsychotic agent.
properties
IUPAC Name |
2-(4-ethylpiperazin-1-yl)-N-(3-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O2/c1-3-17-7-9-18(10-8-17)12-15(19)16-13-5-4-6-14(11-13)20-2/h4-6,11H,3,7-10,12H2,1-2H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKDSFNWRTXQXHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC(=O)NC2=CC(=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.